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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400

An In-depth Analysis of the Phase Diagram of Dichlorodifluoromethane (R-12) Under Varying
Pressure Conditions for Researchers and Drug Development Professionals.

This technical guide provides a comprehensive overview of the phase diagram of
dichlorodifluoromethane, a compound historically known as Freon-12 or R-12. While its use
has been largely phased out due to its ozone-depleting properties, its well-characterized
thermophysical properties make it a valuable case study for understanding phase transitions.
This document summarizes key quantitative data, details the experimental protocols used to
determine these properties, and presents a visual representation of its phase behavior.

Thermophysical Properties of
Dichlorodifluoromethane

The phase behavior of a pure substance is defined by its triple point, critical point, and the
phase boundaries for solid, liquid, and vapor states. The following tables summarize these key
properties for dichlorodifluoromethane.

Table 1: Key Phase Points of Dichlorodifluoromethane
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Temperature Temperature Pressure
Property . Pressure (bar)

(°C) (K) (MPa)
Triple Point -157.05[1] 116.10[2] 2.449 x 1079[1] 2.449 x 107
Normal Boiling

_ -29.8[3][4][5] 243.35[2] 1.013 0.1013

Point
Critical Point 111.80[1] 384.95 41.25[1] 4.125[1]

Table 2: Vapor Pressure of Dichlorodifluoromethane at
Various Temperatures

Temperature (°C) Vapor Pressure (kPa)
-20 151[6]

0 300[6]

16 500[6][7]

20 567[6][7]

40 960[6][7]

Experimental Protocols for Phase Diagram
Determination

The determination of a substance's phase diagram involves a series of precise experimental
measurements. The following sections outline the methodologies for determining the key phase
transition points and vapor pressure of dichlorodifluoromethane.

Vapor-Liquid Equilibrium (VLE) and Vapor Pressure
Measurement

Objective: To determine the vapor pressure of dichlorodifluoromethane at various

temperatures.

Methodology: A static or dynamic VLE apparatus is employed.
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e Static Method:

o

A known quantity of high-purity dichlorodifluoromethane is introduced into an
evacuated, thermostatically controlled equilibrium cell of known volume.

o The cell is heated or cooled to the desired temperature and allowed to reach thermal
equilibrium, where the temperature and pressure are constant.

o The pressure within the cell, which corresponds to the vapor pressure of the substance at
that temperature, is measured using a calibrated pressure transducer.

o This process is repeated at various temperatures to generate a vapor pressure curve.
e Dynamic (Recirculation) Method:

o The liquid and vapor phases of dichlorodifluoromethane are continuously recirculated
within a closed loop containing an equilibrium chamber.

o The system is brought to a steady state at a specific temperature and pressure.

o Samples of the liquid and vapor phases are withdrawn and their compositions are
analyzed, although for a pure substance, the primary measurement is the steady-state
pressure at a given temperature.

Triple Point Determination

Objective: To determine the unique temperature and pressure at which the solid, liquid, and
vapor phases of dichlorodifluoromethane coexist in equilibrium.

Methodology:
o A sample of high-purity dichlorodifluoromethane is placed in a sealed, transparent cell.

e The cell is cooled to just below the expected triple point temperature, causing the substance
to solidify.

e The temperature is then slowly increased while the pressure is monitored.
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e The triple point is identified as the temperature and pressure at which solid, liquid, and vapor
are all observed to be in equilibrium. This is a fixed point for a pure substance.

Critical Point Determination

Objective: To determine the critical temperature and pressure of dichlorodifluoromethane,
above which distinct liquid and gas phases do not exist.

Methodology:

A small, sealed, high-pressure transparent cell is partially filled with liquid
dichlorodifluoromethane, with the remaining volume occupied by its vapor.

e The cell is slowly and uniformly heated.

e As the temperature and pressure increase, the density of the liquid decreases while the
density of the vapor increases.

e The meniscus separating the liquid and vapor phases will become less distinct and
eventually disappear at the critical temperature. The pressure at this point is the critical
pressure.

e The disappearance of the meniscus indicates that the properties of the liquid and vapor
phases have become identical, and the substance has become a supercritical fluid.

Calorimetry for Enthalpy of Phase Transitions

Objective: To measure the latent heat of vaporization and fusion.
Methodology:
o A known mass of dichlorodifluoromethane is placed in a calorimeter.

o For the heat of vaporization, the liquid is heated at a constant pressure (e.g., atmospheric
pressure for the normal boiling point) and the energy required to vaporize the entire sample
IS measured.
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o For the heat of fusion, the solid is melted at a constant pressure, and the energy absorbed
during this phase change is measured.

e These measurements are crucial for a complete thermodynamic description of the phase
transitions.

Logical Relationship of Phase Transitions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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